(3S,4S)-1-(5-ethylthiophen-2-yl)sulfonyl-4-methylpyrrolidine-3-carboxylic acid

• IUPAC Name: (3S,4S)-1-(5-ethylthiophen-2-yl)sulfonyl-4-methylpyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C12H17NO4S2/c1-3-9-4-5-11(18-9)19(16,17)13-6-8(2)10(7-13)12(14)15/h4-5,8,10H,3,6-7H2,1-2H3,(H,14,15)/t8-,10-/m1/s1
• InChI Key: VWQXOFHPGZCAHL-PSASIEDQSA-N
• Canonical SMILES: CCC1=CC=C(S1)S(=O)(=O)N2CC(C(C2)C(=O)O)C
• Isomeric SMILES: CCC1=CC=C(S1)S(=O)(=O)N2C[C@H]([C@@H](C2)C(=O)O)C
• Molecular Formula: C12H17NO4S2
• Molecular Weight: 303.4 g/mol

Description

(3S,4S)-1-(5-ethylthiophen-2-yl)sulfonyl-4-methylpyrrolidine-3-carboxylic acid, also known as ETCA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicine, agriculture, and environmental science.

Mechanism of Action

The mechanism of action of (3S,4S)-1-(5-ethylthiophen-2-yl)sulfonyl-4-methylpyrrolidine-3-carboxylic acid is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that play a role in inflammation and cancer development. (3S,4S)-1-(5-ethylthiophen-2-yl)sulfonyl-4-methylpyrrolidine-3-carboxylic acid has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, as well as the activation of NF-κB and MAPK signaling pathways. Additionally, (3S,4S)-1-(5-ethylthiophen-2-yl)sulfonyl-4-methylpyrrolidine-3-carboxylic acid has been shown to induce cell cycle arrest and apoptosis in cancer cells, suggesting that it may have potential as an anti-cancer agent.
Biochemical and Physiological Effects
(3S,4S)-1-(5-ethylthiophen-2-yl)sulfonyl-4-methylpyrrolidine-3-carboxylic acid has been shown to exhibit a range of biochemical and physiological effects, depending on the research application. In medicine, (3S,4S)-1-(5-ethylthiophen-2-yl)sulfonyl-4-methylpyrrolidine-3-carboxylic acid has been shown to reduce inflammation and tumor growth in animal models, as well as improve the efficacy of chemotherapy drugs. In agriculture, (3S,4S)-1-(5-ethylthiophen-2-yl)sulfonyl-4-methylpyrrolidine-3-carboxylic acid has been shown to enhance plant growth and nutrient uptake, as well as improve resistance to environmental stressors such as drought and salinity. In environmental science, (3S,4S)-1-(5-ethylthiophen-2-yl)sulfonyl-4-methylpyrrolidine-3-carboxylic acid has been shown to effectively remove heavy metals from contaminated soil and water, as well as improve soil quality.

Advantages and Limitations for Lab Experiments

(3S,4S)-1-(5-ethylthiophen-2-yl)sulfonyl-4-methylpyrrolidine-3-carboxylic acid has several advantages for use in lab experiments, including its high purity and stability, as well as its ability to be easily synthesized in large quantities. However, there are also some limitations to its use, including its relatively high cost compared to traditional chemical fertilizers, as well as the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several potential future directions for research on (3S,4S)-1-(5-ethylthiophen-2-yl)sulfonyl-4-methylpyrrolidine-3-carboxylic acid, including further studies on its anti-inflammatory and anti-cancer properties, as well as its potential applications in agriculture and environmental science. Additionally, there is a need for further research on the mechanism of action of (3S,4S)-1-(5-ethylthiophen-2-yl)sulfonyl-4-methylpyrrolidine-3-carboxylic acid, as well as its potential side effects and toxicity in humans and animals. Overall, (3S,4S)-1-(5-ethylthiophen-2-yl)sulfonyl-4-methylpyrrolidine-3-carboxylic acid has significant potential for various applications in scientific research, and further studies are needed to fully understand its potential benefits and limitations.

Synthesis Methods

(3S,4S)-1-(5-ethylthiophen-2-yl)sulfonyl-4-methylpyrrolidine-3-carboxylic acid can be synthesized using a multi-step process that involves the reaction of 5-ethylthiophene-2-carbaldehyde with methyl 3-aminocrotonate to form a key intermediate, which is then subjected to further reactions to obtain the final product. This synthesis method has been optimized to achieve high yield and purity of (3S,4S)-1-(5-ethylthiophen-2-yl)sulfonyl-4-methylpyrrolidine-3-carboxylic acid, making it suitable for various research applications.

Scientific Research Applications

(3S,4S)-1-(5-ethylthiophen-2-yl)sulfonyl-4-methylpyrrolidine-3-carboxylic acid has been extensively studied for its potential applications in various fields of scientific research. In medicine, (3S,4S)-1-(5-ethylthiophen-2-yl)sulfonyl-4-methylpyrrolidine-3-carboxylic acid has been shown to exhibit anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of novel drugs. In agriculture, (3S,4S)-1-(5-ethylthiophen-2-yl)sulfonyl-4-methylpyrrolidine-3-carboxylic acid has been shown to enhance plant growth and improve crop yield, making it a potential alternative to traditional chemical fertilizers. In environmental science, (3S,4S)-1-(5-ethylthiophen-2-yl)sulfonyl-4-methylpyrrolidine-3-carboxylic acid has been studied for its ability to remove heavy metals from contaminated soil and water, making it a potential solution for environmental remediation.